Cas no 75987-26-7 (4-(3-Pyridinylmethyl)benzoic acid)

4-(3-Pyridinylmethyl)benzoic acid structure
75987-26-7 structure
Product Name:4-(3-Pyridinylmethyl)benzoic acid
CAS No:75987-26-7
MF:C13H11NO2
MW:213.231943368912
CID:2691018
PubChem ID:12882194
Update Time:2025-04-21

4-(3-Pyridinylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 75987-26-7
    • SCHEMBL11067952
    • 4-(3-Pyridinylmethyl)benzoic acid
    • Inchi: 1S/C13H11NO2/c15-13(16)12-5-3-10(4-6-12)8-11-2-1-7-14-9-11/h1-7,9H,8H2,(H,15,16)
    • InChI Key: GMFMAZJGUAHDRD-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)CC1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 213.078978594Da
  • Monoisotopic Mass: 213.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.2Ų
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